2-Tributylstannanyl-4-trifluoromethyl-pyridine
Overview
Description
“2-Tributylstannanyl-4-trifluoromethyl-pyridine” is a chemical compound with the CAS Number: 1334675-40-9 . It has a molecular weight of 436.15 . The IUPAC name for this compound is 2-(tributylstannyl)-4-(trifluoromethyl)pyridine .
Synthesis Analysis
The synthesis of trifluoromethylpyridines, which are key structural motifs in active agrochemical and pharmaceutical ingredients, has been explored in various studies . For instance, 2,3-dichloro-5-(trifluoromethyl)pyridine (2,3,5-DCTF), a derivative of trifluoromethylpyridine, can be obtained by direct chlorination and fluorination of 3-picoline, followed by aromatic nuclear chlorination of the pyridine ring .Molecular Structure Analysis
The molecular structure of “2-Tributylstannanyl-4-trifluoromethyl-pyridine” is represented by the InChI code: 1S/C6H3F3N.3C4H9.Sn/c7-6(8,9)5-1-3-10-4-2-5;31-3-4-2;/h1-3H;31,3-4H2,2H3 .Physical And Chemical Properties Analysis
The compound has a boiling point of 398.2±52.0 °C at 760 mmHg . Its vapour pressure is 0.0±0.9 mmHg at 25°C, and it has an enthalpy of vaporization of 62.3±3.0 kJ/mol . The flash point is 194.6±30.7 °C . It has 1 hydrogen bond acceptor, 0 hydrogen bond donors, and 11 freely rotating bonds .Scientific Research Applications
- Details : Amination reactions are essential in organic synthesis, allowing the introduction of amino groups into molecules. Researchers utilize this compound to functionalize pyridine rings, enabling the creation of diverse aminopyridine derivatives .
- Application : It facilitates the regioselective preparation of tetramethylbiphenyls through aerobic oxidative coupling of xylene, catalyzed by palladium. This reaction is valuable in the synthesis of complex organic compounds .
- Applications : Researchers explore its reactivity in various organometallic transformations, such as cross-coupling reactions, C–H activation, and functional group interconversion. These studies contribute to the development of new synthetic methodologies .
- Applications : Chemists use it to introduce fluorine atoms into target molecules, enhancing their bioactivity, lipophilicity, and metabolic stability. Medicinal chemists often incorporate fluorinated moieties to improve drug properties .
- Examples : Palladium-catalyzed cross-coupling reactions (such as Suzuki-Miyaura coupling) and other transformations benefit from the presence of this ligand. These reactions enable the construction of complex organic structures .
- Applications : By functionalizing surfaces with this compound, scientists can enhance adhesion, alter wettability, or introduce specific chemical functionalities. Potential applications include coatings, sensors, and tailored interfaces .
Amination Reactions
Catalytic Ligand for Regioselective Coupling
Organometallic Chemistry
Fluorine-Containing Building Block
Transition Metal-Catalyzed Reactions
Materials Science and Surface Modification
Safety and Hazards
This chemical is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified under flammable liquids, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system .
properties
IUPAC Name |
tributyl-[4-(trifluoromethyl)pyridin-2-yl]stannane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3F3N.3C4H9.Sn/c7-6(8,9)5-1-3-10-4-2-5;3*1-3-4-2;/h1-3H;3*1,3-4H2,2H3; |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JEWPJDFTNKKINU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)C1=NC=CC(=C1)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H30F3NSn |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Tributylstannanyl-4-trifluoromethyl-pyridine | |
CAS RN |
1334675-40-9 |
Source
|
| Record name | 2-(tributylstannyl)-4-(trifluoromethyl)pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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